Cas no 116707-08-5 ()

• CAS No: 116707-08-5
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 6646323
• PubChem ID: 15415526
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H13FO/c1-7(2)10(12)8-5-3-4-6-9(8)11/h3-7,10,12H,1-2H3
• InChI Key： CAPFSSPGUHTLSJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(C)C)O

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes